Cas no 2549003-61-2 (4-tert-butyl-2-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine)

• Product Name: 4-tert-butyl-2-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549003-61-2
• MF: C₁₉H₂₃F₃N₈
• MW: 420.434732675552
• CID: 5312251
• PubChem ID: 154582683
• Update Time: 2023-11-21

4-tert-butyl-2-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6788-2465
• 4-tert-butyl-2-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine
• 2549003-61-2
• AKOS040729632
• 6-[4-[6-(1,1-Dimethylethyl)-2-methyl-4-pyrimidinyl]-1-piperazinyl]-3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazine

• Inchi： 1S/C19H23F3N8/c1-12-23-13(18(2,3)4)11-16(24-12)29-9-7-28(8-10-29)15-6-5-14-25-26-17(19(20,21)22)30(14)27-15/h5-6,11H,7-10H2,1-4H3
• InChI Key： PCHMWJGAMBEGNX-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)(F)F)N1N=C(N1CCN(C3C=C(C(C)(C)C)N=C(C)N=3)CC1)C=C2

Computed Properties

• Exact Mass: 420.19977725g/mol
• Monoisotopic Mass: 420.19977725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.32±0.41(Predicted)